Cas no 68693-53-8 (Methyl DL-2-Isothiocyanatobutyrate)
68693-53-8 structure
Product Name:Methyl DL-2-Isothiocyanatobutyrate
CAS No:68693-53-8
MF:C6H9NO2S
MW:159.206160306931
MDL:MFCD00041109
CID:826574
PubChem ID:2759913
Update Time:2025-04-19
Methyl DL-2-Isothiocyanatobutyrate Chemical and Physical Properties
Names and Identifiers
-
- METHYL DL-2-ISOTHIOCYANATOBUTYRATE
- DTXSID90988388
- FT-0641199
- FS-4881
- methyl 2-isothiocyanatobutanoate
- A836220
- MFCD00041109
- AKOS006344449
- SCHEMBL5724792
- 68693-53-8
- EN300-170315
- DB-055179
- G29347
- Methyl DL-2-Isothiocyanatobutyrate
-
- MDL： MFCD00041109
- Inchi： 1S/C6H9NO2S/c1-3-5(7-4-10)6(8)9-2/h5H,3H2,1-2H3
- InChI Key： JQEICALGZPXFNA-UHFFFAOYSA-N
- SMILES： S=C=NC(C(=O)OC)CC
Computed Properties
- Exact Mass: 159.03500
- Monoisotopic Mass: 159.035
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 10
- Rotatable Bond Count: 4
- Complexity: 163
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 70.8A^2
- XLogP3: 2.6
Experimental Properties
- Density: 1.11
- Boiling Point: 100 °C
- Flash Point: 85.7°C
- Refractive Index: 1.499
- PSA: 70.75000
- LogP: 1.04080
Methyl DL-2-Isothiocyanatobutyrate Customs Data
- HS CODE：2930909090
- Customs Data：
China Customs Code:
2930909090Overview:
2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%
Methyl DL-2-Isothiocyanatobutyrate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | M337468-250mg |
Methyl DL-2-Isothiocyanatobutyrate |
68693-53-8 | 250mg |
$ 50.00 | 2022-06-03 | ||
| TRC | M337468-500mg |
Methyl DL-2-Isothiocyanatobutyrate |
68693-53-8 | 500mg |
$ 70.00 | 2022-06-03 | ||
| TRC | M337468-2.5g |
Methyl DL-2-Isothiocyanatobutyrate |
68693-53-8 | 2.5g |
$ 275.00 | 2022-06-03 | ||
| abcr | AB150122-1 g |
Methyl DL-2-isothiocyanatobutyrate; 98% |
68693-53-8 | 1 g |
€162.10 | 2023-07-20 | ||
| abcr | AB150122-5 g |
Methyl DL-2-isothiocyanatobutyrate; 98% |
68693-53-8 | 5 g |
€265.80 | 2023-07-20 | ||
| abcr | AB150122-25 g |
Methyl DL-2-isothiocyanatobutyrate; 98% |
68693-53-8 | 25 g |
€901.60 | 2023-07-20 | ||
| eNovation Chemicals LLC | Y1246946-250mg |
METHYL DL-2-ISOTHIOCYANATOBUTYRATE |
68693-53-8 | 95% | 250mg |
$180 | 2024-06-06 | |
| eNovation Chemicals LLC | Y1246946-1g |
METHYL DL-2-ISOTHIOCYANATOBUTYRATE |
68693-53-8 | 95% | 1g |
$205 | 2024-06-06 | |
| Fluorochem | 009531-1g |
Methyl DL-2-isothiocyanatobutyrate |
68693-53-8 | 98% | 1g |
￡66.00 | 2022-03-01 | |
| Fluorochem | 009531-5g |
Methyl DL-2-isothiocyanatobutyrate |
68693-53-8 | 98% | 5g |
￡140.00 | 2022-03-01 |
Methyl DL-2-Isothiocyanatobutyrate Related Literature
-
Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
-
Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
-
Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
-
Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
-
Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
68693-53-8 (Methyl DL-2-Isothiocyanatobutyrate) Related Products
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